Cas no 125028-50-4 (6-methyl-3,4-Quinolinediamine)

• Product Name: 6-methyl-3,4-Quinolinediamine
• CAS No: 125028-50-4
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• CID: 1103107
• PubChem ID: 15020446
• Update Time: 2025-09-27

6-methyl-3,4-Quinolinediamine Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3,4-Quinolinediamine
• 125028-50-4
• 6-methylquinoline-3,4-diamine
• EN300-361861

• Inchi： 1S/C10H11N3/c1-6-2-3-9-7(4-6)10(12)8(11)5-13-9/h2-5H,11H2,1H3,(H2,12,13)
• InChI Key： GPKNEQDSROJHOI-UHFFFAOYSA-N
• SMILES： N1C=C(C(=C2C=C(C)C=CC=12)N)N

Computed Properties

• Exact Mass: 173.095297364g/mol
• Monoisotopic Mass: 173.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Additional information on 6-methyl-3,4-Quinolinediamine

Comprehensive Analysis of 6-methyl-3,4-Quinolinediamine (CAS No. 125028-50-4): Properties, Applications, and Research Insights

The compound 6-methyl-3,4-Quinolinediamine (CAS No. 125028-50-4) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. As a diamine-substituted quinoline, its unique molecular structure offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. This article explores its physicochemical properties, synthetic pathways, and emerging applications, addressing common queries such as "6-methyl-3,4-Quinolinediamine solubility" and "CAS 125028-50-4 uses."

Chemically, 6-methyl-3,4-Quinolinediamine features a quinoline backbone with a methyl group at the 6-position and amino groups at the 3- and 4-positions. This arrangement enhances its electron-donating capacity, a property leveraged in organic electronics and catalysis. Researchers frequently investigate its spectral data (e.g., NMR, IR) to confirm purity, a topic often searched as "125028-50-4 spectroscopic analysis." The compound’s melting point (typically 180–185°C) and solubility profile (moderate in polar solvents like DMSO) are critical for lab-scale handling.

In pharmaceuticals, 6-methyl-3,4-Quinolinediamine serves as a precursor for heterocyclic drug candidates, particularly in antimicrobial and anti-inflammatory agent development. Recent studies highlight its role in designing kinase inhibitors, aligning with trends in "targeted cancer therapy" searches. Its structure-activity relationship (SAR) is frequently debated in forums, emphasizing the impact of the methyl-amine substitution on bioactivity.

Beyond medicine, this compound finds niche applications in advanced material synthesis. For instance, its chelating ability supports the creation of metal-organic frameworks (MOFs), a hotspot in "sustainable material" research. Users often inquire about "quinolinediamine MOF applications," reflecting growing interest in green chemistry solutions.

Synthetic routes to 6-methyl-3,4-Quinolinediamine typically involve multistep organic reactions, such as nitration-reduction sequences or Pd-catalyzed aminations. Optimizing yield and purity remains a key challenge, as noted in queries like "CAS 125028-50-4 synthesis protocol." Recent advancements in flow chemistry have improved scalability, addressing industrial demand.

Regulatory and safety profiles are also frequently searched (e.g., "6-methyl-3,4-Quinolinediamine safety data"). While not classified as hazardous under major chemical inventories, standard laboratory precautions (gloves, ventilation) are recommended. Its environmental fate is under study, coinciding with public interest in "biodegradable chemicals."

In summary, 6-methyl-3,4-Quinolinediamine (CAS No. 125028-50-4) exemplifies the intersection of traditional heterocycles and modern applications. Its adaptability across drug discovery, materials science, and catalysis ensures sustained relevance, mirrored by rising search trends around "functionalized quinolines" and "specialty chemical suppliers." Future research may unlock further potentials in bioimaging or renewable energy technologies.